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Compound of Interest

Compound Name: BI-1230

Cat. No.: B10787416

For researchers, scientists, and drug development professionals utilizing the investigatory
chemical probe BI-1230, proper disposal is crucial for maintaining laboratory safety and
environmental compliance. While a specific Safety Data Sheet (SDS) with detailed disposal
instructions for BI-1230, a potent HCV NS3 protease inhibitor provided by Boehringer
Ingelheim for research purposes, is not publicly available, established protocols for the disposal
of investigational chemical compounds should be strictly followed. BI-1230 should be treated
as a chemical waste product and disposed of in accordance with institutional, local, and
national regulations.

Waste Classification and Handling

Unused, expired, or contaminated BI-1230, along with any materials that have come into
contact with it, must be classified and handled as chemical waste. This includes empty
containers, contaminated personal protective equipment (PPE), and spill cleanup materials.
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Waste Type

Description

Handling and Segregation

Unused/Expired BI-1230

Pure, unadulterated BI-1230
that is no longer needed or has

passed its expiration date.

Collect in a dedicated, properly
labeled, and sealed waste
container. Do not mix with
other chemical waste unless

compatibility is confirmed.

Contaminated Labware

Glassware, pipette tips, and
other laboratory equipment
that has come into direct
contact with BI-1230.

Disposable items should be
placed in a designated,
puncture-resistant container for
chemical waste. Reusable
glassware must be
decontaminated according to
established laboratory
procedures before washing.
The initial rinsate from
decontamination should be

collected as chemical waste.

Contaminated PPE

Gloves, lab coats, and other
protective gear contaminated
with BI-1230.

Place in a designated, sealed
bag or container for chemical
waste. Do not dispose of in

regular trash.

Spill Cleanup Materials

Absorbent pads, granules, and
other materials used to clean
up a BI-1230 spill.

Collect all cleanup materials in
a sealed, compatible waste
container labeled as chemical

waste.

Step-by-Step Disposal Protocol

The following is a generalized, step-by-step procedure for the proper disposal of BI-1230.

Always consult and adhere to your institution's specific Environmental Health and Safety (EHS)

guidelines.

o Characterization and Segregation:

o ldentify all waste streams containing BI-1230.
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o Segregate BI-1230 waste from other types of waste (e.g., biological, radioactive, regular
trash).

o Avoid mixing BI-1230 with incompatible chemicals.

e Containerization:

o Use only approved, leak-proof, and chemically compatible containers for waste collection.

o Ensure containers are in good condition and have a secure, tight-fitting lid.

o Do not overfill containers; a general rule is to fill to no more than 80% capacity to allow for
expansion and prevent spills.

e Labeling:

o Clearly label all waste containers with "Hazardous Waste" or "Chemical Waste" as
required by your institution.

o The label must include the full chemical name ("BI-1230" and its chemical identifier if
known), the concentration, and the date accumulation started.

o Do not use abbreviations or chemical formulas.

e Storage:

o Store waste containers in a designated Satellite Accumulation Area (SAA) that is secure
and under the control of laboratory personnel.

o The SAA should be located at or near the point of generation.

o Ensure secondary containment is used for liquid waste to capture any potential leaks.

e Request for Pickup:

o Once a waste container is full or has reached the storage time limit set by your institution,
submit a waste pickup request to your EHS department.

o Do not pour BI-1230 waste down the drain or dispose of it in the regular trash.
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e Documentation:

o Maintain accurate records of the amount of BI-1230 disposed of, as required by your
institution and regulatory agencies.

Disposal Workflow Diagram

The following diagram illustrates the general workflow for the proper disposal of BI-1230.

Click to download full resolution via product page

 To cite this document: BenchChem. [Proper Disposal of BI-1230: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10787416#bi-1230-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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